methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate

• IUPAC Name: methyl 2-(N-(2-cyclohexylacetyl)-2,6-diethylanilino)propanoate
• InChI: InChI=1S/C22H33NO3/c1-5-18-13-10-14-19(6-2)21(18)23(16(3)22(25)26-4)20(24)15-17-11-8-7-9-12-17/h10,13-14,16-17H,5-9,11-12,15H2,1-4H3
• InChI Key: WHIDDYLJJPPIHO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N(C(C)C(=O)OC)C(=O)CC2CCCCC2
• Molecular Formula: C22H33NO3
• Molecular Weight: 359.5 g/mol

Description

Methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was discovered by Cylene Pharmaceuticals and is currently being studied for its potential use in cancer treatment.

Mechanism of Action

Methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate works by binding to a specific site on RNA polymerase I, inhibiting its activity. This leads to a decrease in ribosomal RNA synthesis, which is necessary for cancer cell growth and proliferation. methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate has also been shown to induce DNA damage in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit tumor growth in animal models. However, methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Advantages and Limitations for Lab Experiments

One advantage of methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate is its selectivity for RNA polymerase I inhibition, which makes it a potentially safer and more effective cancer treatment compared to traditional chemotherapy drugs. However, methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate has not yet been extensively studied in vivo, and its long-term effects on healthy cells and tissues are still unknown.

Future Directions

There are several potential future directions for research on methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate. One area of interest is in combination therapy with other cancer drugs, which may enhance its effectiveness. Another potential direction is in the development of methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate analogs with improved pharmacokinetic properties. Additionally, further studies are needed to determine the safety and efficacy of methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate in human clinical trials.

Scientific Research Applications

Methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate has been shown to selectively inhibit RNA polymerase I transcription, which is overactive in many cancer cells. This makes it a promising candidate for cancer treatment. In preclinical studies, methyl N-(cyclohexylacetyl)-N-(2,6-diethylphenyl)alaninate has been shown to be effective against a variety of cancer cell lines, including breast, lung, and ovarian cancers.